Cas no 148490-38-4 (1-Piperazinecarboxylicacid, 4-acetyl-)
148490-38-4 structure
Product Name:1-Piperazinecarboxylicacid, 4-acetyl-
CAS No:148490-38-4
MF:C7H12N2O3
MW:172.181781768799
CID:100487
PubChem ID:19821614
Update Time:2025-04-18
1-Piperazinecarboxylicacid, 4-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-acetyl-
- 4-ACETYLPIPERAZINE-1-CARBOXYLIC ACID
- 1-Piperazinecarboxylicacid,4-acetyl
- 1-Piperazinecarboxylicacid,4-acetyl-(9CI)
- SCHEMBL2991648
- DTXSID80600325
- 148490-38-4
-
- Inchi: 1S/C7H12N2O3/c1-6(10)8-2-4-9(5-3-8)7(11)12/h2-5H2,1H3,(H,11,12)
- InChI Key: DDOWCQQXWQWZQD-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCN(C(=O)O)CC1
Computed Properties
- Exact Mass: 172.08500
- Monoisotopic Mass: 172.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.85000
- LogP: -0.29570
1-Piperazinecarboxylicacid, 4-acetyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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